[1-(propan-2-yl)-1H-imidazol-2-yl]methanol hydrochloride
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Overview
Description
“[1-(propan-2-yl)-1H-imidazol-2-yl]methanol hydrochloride” is a chemical compound with the CAS Number: 1909336-41-9 . It has a molecular weight of 176.65 . The IUPAC name for this compound is (1-isopropyl-1H-imidazol-2-yl)methanol hydrochloride . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12N2O.ClH/c1-6(2)9-4-3-8-7(9)5-10;/h3-4,6,10H,5H2,1-2H3;1H . This code provides a unique representation of the molecular structure. The compound contains carbon, hydrogen, nitrogen, oxygen, and chlorine atoms .
Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .
Scientific Research Applications
Methane Conversion to Methanol
Methanotrophic bacteria are capable of converting methane, a gas with potential for energy recovery and as a carbon source, into valuable products including methanol. These bacteria can generate single-cell protein, biopolymers, and other components, demonstrating the biotechnological potential of methane utilization, which may indirectly relate to the applications of methanol derivatives in scientific research (Strong, Xie, & Clarke, 2015).
Methanol as a Solvent and Reagent
Methanol is utilized in various chemical and biological research applications, notably in fixation processes like Methacarn fixation, where it serves to preserve tissue samples for microscopic examination. This highlights methanol's role in stabilizing biological structures, potentially including derivatives like "[1-(propan-2-yl)-1H-imidazol-2-yl]methanol hydrochloride" for specific research uses (Puchtler et al., 1970).
Methanol in Energy Production
Research into methanol's use in energy applications, such as fuel cells, underscores its importance as a clean-burning fuel. This includes investigations into the methanol-air fuel cell, highlighting methanol's potential role in renewable energy technologies and possibly informing the use of methanol derivatives in similar contexts (Hampson, Willars, & Mcnicol, 1979).
Methanol in Material Science
Methanol is also a precursor in the production of chemicals and materials, such as propylene and butanediol, which are key to various industrial applications. This underscores the chemical versatility of methanol, suggesting potential research avenues for its derivatives in material science and chemical synthesis (Ali et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
(1-propan-2-ylimidazol-2-yl)methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O.ClH/c1-6(2)9-4-3-8-7(9)5-10;/h3-4,6,10H,5H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOLDYBYDLYJWMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN=C1CO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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